2-(4-Amino-3-nitroanilino)ethanol
Overview
Description
2-(4-Amino-3-nitroanilino)ethanol is a compound that appears as fine dark maroon crystals or dark brown powder . It has a molecular formula of C8H11N3O3 and a molecular weight of 197.19 .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-amino-3-nitroanilino)ethanol . The InChI string is InChI=1S/C8H11N3O3/c9-7-2-1-6(10-3-4-12)5-8(7)11(13)14/h1-2,5,10,12H,3-4,9H2 . The canonical SMILES string is C1=CC(=C(C=C1NCCO)N+[O-])N .Physical And Chemical Properties Analysis
2-(4-Amino-3-nitroanilino)ethanol is insoluble in water . It is a nitrated aromatic, amine, and alcohol. Amines are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic .Scientific Research Applications
Chromatography and Mass Spectrometry
2-(4-Amino-3-nitroanilino)ethanol: is utilized in chromatographic processes and mass spectrometry as a standard or reference compound. Its distinct molecular structure, characterized by an amino group linked to a nitro-substituted phenyl ring, makes it suitable for calibrating equipment and ensuring the accuracy of analytical methods .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the synthesis of more complex molecules. It may be involved in the creation of potential drug candidates, especially those targeting diseases where nitroaromatic compounds have shown efficacy .
Biochemical Research
Researchers use 2-(4-Amino-3-nitroanilino)ethanol in biochemical assays to study enzyme-substrate interactions, particularly when examining enzymes that interact with aromatic substrates. Its properties allow for the investigation of enzyme kinetics and mechanism of action .
Industrial Applications
This compound finds applications in the industrial sector, particularly in the synthesis of dyes and pigments. Its nitro and amino groups are reactive sites that can undergo various chemical transformations, leading to the production of a wide range of colorants .
Environmental Impact Studies
2-(4-Amino-3-nitroanilino)ethanol: is subject to environmental impact assessments due to its potential use in various industries. Studies may focus on its biodegradability, toxicity, and long-term effects on ecosystems .
Material Science
In material science, the compound’s molecular structure can be harnessed to modify surface properties of materials or to create novel polymeric substances with specific characteristics, such as enhanced durability or altered electrical conductivity .
Analytical Chemistry
The compound is used in analytical chemistry for method development and validation. Its unique chemical properties, such as the presence of both electron-donating and electron-withdrawing groups, make it an excellent candidate for testing the sensitivity and selectivity of analytical techniques .
Safety and Hazards
properties
IUPAC Name |
2-(4-amino-3-nitroanilino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c9-7-2-1-6(10-3-4-12)5-8(7)11(13)14/h1-2,5,10,12H,3-4,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAGCJJZWDAVKRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NCCO)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90179613 |
Source
|
| Record name | 2-(4-Amino-3-nitroanilino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90179613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Amino-3-nitroanilino)ethanol | |
CAS RN |
24905-87-1 |
Source
|
| Record name | HC Red 7 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24905-87-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Amino-3-nitroanilino)ethanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024905871 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(4-Amino-3-nitroanilino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90179613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-amino-3-nitroanilino)ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.277 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HC RED NO. 7 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5WRI22G12X | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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